Cas no 773814-69-0 (3-(5-nitrofuran-2-yl)prop-2-en-1-amine)

• Product Name: 3-(5-nitrofuran-2-yl)prop-2-en-1-amine
• CAS No: 773814-69-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6236993
• PubChem ID: 14459398
• Update Time: 2024-01-06

3-(5-nitrofuran-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrofuran-2-yl)prop-2-en-1-amine
• 773814-69-0
• EN300-1859652

• Inchi： 1S/C7H8N2O3/c8-5-1-2-6-3-4-7(12-6)9(10)11/h1-4H,5,8H2/b2-1+
• InChI Key： UOLCQGFLIQGKRH-OWOJBTEDSA-N
• SMILES： O1C(=CC=C1/C=C/CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans